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Compound of Interest |

Compound Name: 2-Ethylpentanedioic acid
CAS No.: 617-26-5
Cat. No.: B1199401
- 7

Part 1: Executive Safety Assessment

CRITICAL ADVISORY: While 2-Ethylpentanedioic acid (CAS: 617-28-7) is primarily an
irritant, it is a structural analog to 2-Ethylhexanoic acid and Valproic acid, both of which are
known reproductive toxins (teratogens).[1] In the absence of definitive toxicological data ruling
out these effects for 2-Ethylpentanedioic acid, field-proven safety protocols dictate handling
this substance as a potential reproductive hazard.[1]

Immediate Action Required:

e Do NOT dispose of via sanitary sewer (drain) systems.

o Do NOT mix with oxidizing agents (peroxides, nitrates) or strong bases.[1]

o Segregate into "Organic Acid" waste streams intended for high-temperature incineration.

Part 2: Chemical Profile & Hazard Logic[2][3]

To determine the correct disposal path, we must first understand the chemical's behavior in a
waste environment.[1]
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Property Data Operational Implication

Unique identifier for waste
CAS Number 617-28-7 o
manifesting.

] ] ] Solids require dissolution or
) Solid (typically) or Viscous ) )
Physical State Liauid solid-waste bins; do not force
iqui
d into liquid carboys if solid.

Weak acid. Will generate heat

Acidity (pKa) ~4.3 (COOH groups) when neutralized with strong
bases.
B Water soluble; Soluble in Can be mobilized by water
Solubility ) ) ]
Ethanol spills; requires containment.

Combustible but not

Flash Point >110°C (Estimated)
Flammable (Category 3/4).
Risk of Exothermic Reaction:
Bases, Oxidizers, Reducing Segregate strictly from nitric

Incompatibilities ) ) )
Agents acid or perchloric acid waste.

[1]

Part 3: Waste Segregation & Container Selection

Effective disposal begins at the bench. Mixing incompatible waste streams is the #1 cause of
laboratory waste accidents.

Container Compatibility

o Recommended: High-Density Polyethylene (HDPE) or Polypropylene (PP). These plastics
offer excellent resistance to weak organic acids.

o Acceptable: Glass (Borosilicate). Ensure PVC-coated safety glass is used to prevent
shattering.

o Prohibited: Metal containers (Aluminum, Carbon Steel).[1] The carboxylic acid groups will
slowly corrode metal, leading to leaks and hydrogen gas evolution.[1]
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Waste Stream Classification

Label your waste container with the following descriptors to ensure downstream safety:

Primary Class: Non-Halogenated Organic.

Secondary Hazard: Corrosive (Acidic).[2]

RCRA Status: Non-listed (unless characteristic D002 applies due to pH < 2 in solution).

Label Text:“Waste 2-Ethylpentanedioic Acid. Organic Acid.[2][3][4][5] Potential
Reproductive Toxin.”[6][7]

Part 4: Step-by-Step Disposal Workflows
Scenario A: Solid Waste (Excess Reagent/Powder)

Do not dissolve solids just to dispose of them as liquids unless required by your facility.

o Collection: Transfer solid 2-Ethylpentanedioic acid into a wide-mouth HDPE jar labeled for
solid hazardous waste.

o Debris: Place contaminated weigh boats, gloves, and paper towels into a separate
"Chemically Contaminated Debris" bin (often a clear bag inside a drum).[1]

o Disposal: Seal the container and request pickup for High-Temperature Incineration.

Scenario B: Liquid Waste (Reaction Mixtures/Mother
Liquors)

Applicable for solutions in organic solvents (e.g., Ethanol, DCM) or aqueous buffers.[1]

e pH Check: If the solution is highly acidic (pH < 2), slowly adjust to pH 3-5 using a dilute base
(e.g., Sodium Bicarbonate) before adding to a central waste carboy. This prevents gas
evolution or heat spikes in the main drum.

e Solvent Segregation:

o If in Water/Ethanol: Dispose in "Non-Halogenated Organic/Aqueous” stream.
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o If in DCM/Chloroform: Dispose in "Halogenated Organic" stream.

o Bulking: Pour into the appropriate HDPE carboy using a funnel. Close the latch immediately.

Scenario C: Spill Cleanup (Emergency Protocol)

For spills > 100 mL or 100 g.

 Isolate: Evacuate the immediate area. Post "Do Not Enter” signage.

o PPE: Don double nitrile gloves, lab coat, and safety goggles.[1]

e Neutralization:
o Cover the spill with Sodium Carbonate (Soda Ash) or a commercial acid neutralizer.
o Wait for bubbling (CO2 evolution) to cease.

o Collection: Scoop the resulting sludge into a plastic pail. Label as "Spill Debris: 2-
Ethylpentanedioic Acid."

o Clean: Wash the surface with soap and water; collect this rinsate as chemical waste.

Part 5: Decision Logic for Disposal (Visualization)

The following diagram outlines the logical flow for determining the correct waste stream,
ensuring compliance and safety.
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Waste: 2-Ethylpentanedioic Acid

Physical State?

VAN

Solid / Powder Liquid / Solution
Is it Debris?

?
(Gloves, Towels) i e

No (Pure Chemical)[Yes

Solid Chemical Waste Bin Chemically Contaminated Contains Halogens?
(Wide-mouth HDPE) Debris Bin (DCM, Chloroform)

Yes No (Ethanol, Water, DMSO)

Halogenated Waste Stream Non-Halogenated / Organic Acid Stream

(Red Can) (Clear/Blue Can)

Click to download full resolution via product page

Caption: Decision tree for segregating 2-Ethylpentanedioic acid waste based on physical
state and solvent composition.

Part 6: Regulatory & Compliance Context[9]
RCRA Classification (USA)

Under the Resource Conservation and Recovery Act (RCRA), 2-Ethylpentanedioic acid is not
a "P" or "U" listed waste.[1] However, it is regulated based on characteristics:

+ D002 (Corrosivity): If the waste is an aqueous solution with pH < 2.[8]
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o Generator Responsibility: You must characterize the waste. If mixed with listed solvents
(e.g., Acetone, F003), the entire mixture adopts the F-code.[1][9]

European Waste Catalogue (EWC)

+ Code 16 05 08:* Discarded organic chemicals consisting of or containing hazardous
substances.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://orgsyn.org/demo.aspx?prep=CV3P0471
https://www.benchchem.com/product/b1199401#2-ethylpentanedioic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b1199401#2-ethylpentanedioic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b1199401#2-ethylpentanedioic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b1199401#2-ethylpentanedioic-acid-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1199401?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

